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Chemical Profile and Spectroscopic Data

The table below summarizes the key identifying information and a basic physical property for Diethyl

Butylmalonate [1] [2].

Property Value |/ Description

CAS Registry Number 133-08-4 [1] [2]

Molecular Formula C11H200a4 [1]

Molecular Weight 216.27 g/mol [1]

Boiling Point 235-240 °C [2]

Density 0.98 g/cm3 [2]

Refractive Index (np2?) 1.421-1.423 2]

InChiKey RPNFNBGRHCUORR-UHFFFAOYSA-N [1] [2]
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Regarding spectroscopic data, only a 1H NMR spectrum is listed as available online, but the specific

spectral data (chemical shifts, multiplicity, integration) are not detailed in the search results [1].

Pharmacological Activity and Experimental Protocol

A recent 2024 study investigated the effects of DBM on cognitive deficits and depression in a mouse model
of Alzheimer's disease (5XFAD mice) [3]. The proposed mechanism of action involves the inhibition of
Succinate Dehydrogenase (SDH), which reduces neuroinflammation [3] [4]. The following diagram

illustrates this pathway.
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Diagram 1: Proposed anti-inflammatory mechanism of DBM via SDH inhibition.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/SpectrumEN_133-08-4_1HNMR.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11586351/
https://www.sciencedirect.com/science/article/pii/S009286741631162X
https://www.smolecule.com/products/s1493477?utm_src=pdf-body-img
https://www.smolecule.com/products/s1493477?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Experimental Protocol from the Study [3]:

¢ Animal Model: 4-month-old 5xFAD transgenic mice and C57BL/6J control mice.

« DBM Administration: 40 mg/kg, administered via intraperitoneal injection, twice a week for 4 weeks.

e Behavioral Tests (Cognitive Function): Morris water maze, Y-maze spatial memory, novel object
recognition test.

e Behavioral Tests (Depression-like Behavior): Tail suspension test, forced swimming test.
¢ Molecular Analysis: Post-behavioral tests, hippocampal and amygdala tissues were analyzed using:

o Transmission electron microscopy and Golgi-Cox staining to assess synaptic ultrastructure
and neurite impairment.

o Western blot to quantify levels of PSD95 and BDNF proteins.
o Immunofluorescence and RT-qPCR to evaluate microglia accumulation and expression of
pro-inflammatory cytokines.

Key Findings: The study concluded that DBM effectively mitigated cognitive deficits and depression in the
5XFAD mice. This was associated with improved synaptic ultrastructure, increased levels of PSD95 and

BDNEF, and reduced neuroinflammation [3].

Synthesis Workflow

While not a direct performance comparison, the methods to synthesize DBM are relevant for researchers.

The following diagram outlines two common synthetic routes.
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Diagram 2: Two synthetic routes to Diethyl Butylmalonate.

Detailed Alkylation Protocol (from a patent) [5]:
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e Generation of Sodium Ethoxide: Metallic sodium is reacted with absolute ethanol in an inert (N2)
atmosphere at 70-73°C for 12-15 hours. Excess ethanol is then removed by distillation.

¢ Formation of Sodium Malonate Salt: The reactor is cooled, and diethyl malonate is slowly added
dropwise to the sodium ethoxide to form the reactive sodium salt.

o Alkylation: n-Butyl bromide is added to the sodium salt, and the reaction mixture is heated and
maintained at 76-84°C for 0.5-1 hour.

e Work-up and Purification: The mixture is cooled, and water and aqueous sodium bromide are
added. Toluene is used to extract the product and remove excess water. The final product is isolated
via distillation.

An alternative synthesis of a related compound, Diethyl sec-butylmalonate, is documented in Organic

Syntheses using a similar alkylation procedure with sec-butyl bromide and a 48-hour reflux in ethanol [6].

How to Proceed with Data Validation
The information available from the search is a starting point. For a rigorous spectroscopic validation, I
suggest you:

e Consult Specialized Databases: Use commercial spectral databases (e.g., SciFinder, Reaxys) or
the supplier information listed on ChemExper [2] to obtain full NMR (*H, $3C), IR, and MS spectra for
direct comparison.

e Perform Experimental Comparison: If possible, run your own NMR analysis of a DBM sample and
compare the observed chemical shifts and splitting patterns with the reference data you acquire.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1493477#diethyl-

butylmalonate-spectroscopic-data-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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